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Compound of Interest

N'-(4-
Compound Name:

Chlorophenyl)acetohydrazide
CAS No.: 6947-29-1

Cat. No.: B8757135

Get Quote

Executive Summary

N'-(4-Chlorophenyl)acetohydrazide (CAS 6947-29-1) represents a critical structural motif in
medicinal chemistry, serving both as a distinct chemical entity and a metabolic derivative of the
4-chlorophenylhydrazine class. While often overshadowed by its isomer, 2-(4-
chlorophenyl)acetohydrazide, this specific N'-acetylated congener holds significance in
toxicological studies (as a metabolite) and as a precursor for biologically active Schiff bases.

This guide provides a rigorous technical analysis of the compound's physicochemical
properties, synthesis pathways, and biological activity spectrum. It specifically addresses the
"hydrazide-hydrazone" pharmacophore, a privileged structure in drug design known for its
antimicrobial, anticancer, and enzyme-inhibitory properties.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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To ensure experimental reproducibility, it is vital to distinguish the title compound from its

structural isomers.

Property Specification

IUPAC Name N'-(4-Chlorophenyl)acetohydrazide
1-Acetyl-2-(4-chlorophenyl)hydrazine; Acetic

Synonyms ) )
acid 2-(4-chlorophenyl)hydrazide

CAS Number 6947-29-1

Molecular Formula CsH9oCIN20

Molecular Weight 184.62 g/mol

Structure CH3-CO-NH-NH-(CsHa-Cl)
2-(4-Chlorophenyl)acetohydrazide (Cl-CsHa-

Key Isomer CH2-CO-NH-NHz); often confused in literature
but distinct in synthesis and reactivity.

. Soluble in DMSO, DMF, Ethanol; sparingly
Solubility

soluble in water.

Lipinski Profile

MW < 500, LogP ~1.8 (Predicted), H-Bond
Donors: 2, H-Bond Acceptors: 2. (Compliant)

Synthesis & Characterization

The synthesis of N'-(4-Chlorophenyl)acetohydrazide is typically achieved via the N-

acetylation of 4-chlorophenylhydrazine. This reaction must be controlled to prevent di-

acetylation.

Synthesis Protocol (Acetylation Route)

Objective: Selective mono-acetylation of the terminal nitrogen.

Reagents:

e 4-Chlorophenylhydrazine hydrochloride (1.0 eq)
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o Acetic Anhydride (1.1 eq) or Acetyl Chloride (1.0 eq)
e Triethylamine (TEA) (1.2 eq)

e Solvent: Dichloromethane (DCM) or Ethanol
Step-by-Step Methodology:

e Preparation: Dissolve 4-chlorophenylhydrazine hydrochloride (10 mmol) in 50 mL of
anhydrous DCM in a round-bottom flask.

o Neutralization: Add TEA (12 mmol) dropwise at 0°C to liberate the free hydrazine base. Stir
for 15 minutes.

o Acetylation: Slowly add Acetic Anhydride (11 mmol) dropwise over 20 minutes, maintaining
the temperature at 0-5°C to favor mono-acetylation over di-acetylation.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (System: Ethyl Acetate/Hexane 1:1).

o Work-up: Quench with ice-cold water (50 mL). Extract the organic layer, wash with 5%
NaHCOs (to remove excess acid) and brine.

 Purification: Dry over anhydrous Na=SOa4, concentrate in vacuo. Recrystallize the crude solid
from Ethanol/Water to yield white crystalline needles.

L]
Visualization: Synthesis Pathway|[8]
TEA/DCM Acetic Anhydride R-CHO / EtOH
4-Chlorophenylhydrazine 0°C, 15 min Free Hydrazine 0-25°C, 4h N'-(4-Chlorophenyl) Reflux (Schiff Base Formation) > Hydrazone Derivatives
(HCI Salt) Intermediate acetohydrazide (Bioactive Core)

Click to download full resolution via product page

Figure 1: Synthetic route for N'-(4-Chlorophenyl)acetohydrazide and its conversion to
bioactive hydrazones.

Biological Activity Spectrum
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The biological utility of N'-(4-Chlorophenyl)acetohydrazide is twofold: intrinsic activity as a
hydrazine derivative and, more significantly, as a scaffold for hydrazone (Schiff base) formation.

Antimicrobial Activity

Hydrazide derivatives exhibit bacteriostatic properties by interfering with bacterial cell wall
biosynthesis and cytoplasmic membrane integrity.

o Target Organisms:Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative),
Pseudomonas aeruginosa.

e Mechanism: The hydrazine moiety (-NH-NH-) can chelate metal ions essential for bacterial
metalloenzymes.

o Potency: The N'-acetyl derivative typically shows moderate activity (MIC: 25-100 pg/mL).
However, condensation with aromatic aldehydes (forming hydrazones) significantly
enhances lipophilicity and potency (MIC < 10 pg/mL).

Anticancer Potential

Research indicates that chlorophenyl-substituted hydrazides serve as precursors to potent
anticancer agents.

e Cell Lines: MCF-7 (Breast), HepG2 (Liver), A549 (Lung).
e Mechanism:
o Apoptosis Induction: Upregulation of Caspase-3 and Bax; downregulation of Bcl-2.

o Kinase Inhibition: Derivatives often target tyrosine kinases (e.g., EGFR, VEGFR) due to
the structural similarity of the hydrazone linker to kinase inhibitor pharmacophores.

Enzyme Inhibition (Cholinesterase/Urease)

The carbonyl-hydrazide motif (

) acts as a hydrogen bond donor/acceptor, capable of binding to the active sites of enzymes
like Urease and Acetylcholinesterase (AChE).
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e Relevance: Urease inhibition is critical for treating H. pylori infections; AChE inhibition is
relevant for Alzheimer's therapeutics.

Experimental Protocols for Bioassay

To validate the biological profile, the following standardized protocols are recommended.

Antimicrobial Assay (Broth Microdilution Method)

Principle: Determination of the Minimum Inhibitory Concentration (MIC).

Inoculum Prep: Adjust bacterial culture (e.g., S. aureus ATCC 25923) to 0.5 McFarland
standard (

CFU/mL).

 Dilution: Prepare serial twofold dilutions of N'-(4-Chlorophenyl)acetohydrazide in
DMSO/Mueller-Hinton Broth (Range: 500 pg/mL to 0.9 pg/mL). Ensure final DMSO
concentration is <1%.

e Incubation: Add 10 pL of inoculum to each well of a 96-well plate. Incubate at 37°C for 24
hours.

e Readout: Add 20 pL of Resazurin dye (0.015%). Incubate for 2 hours.
o Blue: No growth (Inhibition).

o Pink: Growth (Metabolic reduction of dye).

Control: Use Ciprofloxacin as a positive control and DMSO as a negative control.

In Vitro Cytotoxicity (MTT Assay)

Principle: Measurement of metabolic activity in viable cells.
e Seeding: Seed cancer cells (e.g., MCF-7) in 96-well plates (

cells/well) and incubate for 24h.
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o Treatment: Treat cells with varying concentrations of the test compound (0.1 — 100 pM) for
48h.

e MTT Addition: Add 10 pL of MTT reagent (5 mg/mL in PBS). Incubate for 4h at 37°C.

e Solubilization: Discard supernatant; add 100 pL DMSO to dissolve purple formazan crystals.
o Measurement: Measure absorbance at 570 nm using a microplate reader.

e Calculation: Calculate

using non-linear regression analysis.

Mechanism of Action Visualization

The following diagram illustrates the multi-target mechanism of the chlorophenyl-
acetohydrazide pharmacophore.
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H-Bonding Hydrazide Motif

Figure 2: Putative mechanisms of action for chlorophenyl-acetohydrazide derivatives in
bacterial and cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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